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Compound of Interest

Compound Name: p-Methylbenzil

Cat. No.: B015196

Introduction

p-Methylbenzil, a derivative of benzil, is an a-diketone characterized by the presence of a
methyl group in the para position of one of its two phenyl rings. This modification distinguishes
it from its parent compound, benzil, influencing its steric and electronic properties.[1] These
altered properties make p-methylbenzil a compound of interest in several areas of chemical
research, particularly as a photoinitiator and as a versatile building block in the synthesis of
more complex organic molecules. Its utility in drug development is also an area of active
investigation, with some sources noting its potential as a benzoyl-substituted anti-inflammatory
agent.[2] This guide provides a comprehensive overview of p-methylbenzil, detailing its
chemical identifiers, physicochemical properties, synthesis, and key applications for
researchers and drug development professionals.

Chemical Identification and Nomenclature

Accurate identification is paramount in research and development. p-Methylbenzil is cataloged
under several identifiers across various chemical databases, ensuring its unambiguous
recognition.
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Identifier Value Source

CAS Number 2431-00-7 [2][3]
1-(4-methylphenyl)-2-

UPAC Name ph(enylethi:e-l,;/-zjione 13

Molecular Formula C15H1202 [2][3]

Molecular Weight 224.25 g/mol [3]

Common Synonyms

4-Methylbenzil, (4-
Methylphenyl)phenylethanedio
ne, 1-Phenyl-2-(p-tolyl)ethane-
1,2-dione

[2](3]

InChl=1S/C15H1202/c1-11-7-

InChl 0-13(10-8-11)15(17)14(16)12-  [2][3]
5-3-2-4-6-12/h2-10H,1H3
QKFICTUTRIMBEX-

InChIKey [3]

UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=0)C(=0
)C2=CC=CC=C2

[2](3]

EC Number

219-396-3

[2](3]

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, storage, and

application. p-Methylbenzil is typically a solid at room temperature with a distinct color.
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Property Value Source

Dark Yellow to Orange
Appearance ] ] [2]
Oil/Solid

Data not consistently available

Melting Point )
in searched sources.
Boiling Point Data not available.
N Soluble in many organic
Solubility
solvents.
Vapor Pressure 8.48E-06 mmHg at 25°C [2]
Storage Temperature Refrigerator [2]

Spectroscopic and Analytical Characterization

Confirmation of the structure and purity of p-methylbenzil relies on standard spectroscopic
techniques. While a comprehensive public database of its spectra is not readily available, the
expected spectral features can be predicted based on its structure.

'H NMR Spectroscopy: The proton NMR spectrum is expected to show a singlet for the
methyl (CHs) protons around & 2.3-2.4 ppm. The aromatic protons would appear as a
complex multiplet pattern in the region of & 7.2-8.0 ppm.

13C NMR Spectroscopy: The carbon NMR would feature a peak for the methyl carbon around
0 21-22 ppm. The aromatic carbons would resonate between & 128-145 ppm, and the two
carbonyl carbons (C=0) would be significantly downfield, expected in the & 190-200 ppm
range.

Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum would be the
strong absorption band corresponding to the C=0 stretching of the diketone, typically found
in the region of 1660-1680 cm~1. Aromatic C-H and C=C stretching vibrations would also be
present.

Mass Spectrometry (MS): In an electron ionization (El) mass spectrum, the molecular ion
peak (M*) would be observed at an m/z ratio corresponding to its molecular weight
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(approximately 224.08).[2][3]

Synthesis and Mechanism

p-Methylbenzil is commonly synthesized through the oxidation of a precursor molecule, 4-

methylbenzoin. This reaction is a standard transformation in organic chemistry.

Common Synthetic Route: Oxidation of 4-Methylbenzoin

A prevalent method for synthesizing benzil derivatives is the oxidation of the corresponding

benzoin. For p-methylbenzil, this involves the oxidation of 4-methylbenzoin. Various oxidizing

agents can be employed, such as copper(ll) acetate in acetic acid or nitric acid. The copper(ll)

acetate method is often preferred for its milder conditions and higher selectivity.

Causality of Experimental Choices:

Oxidant: Copper(ll) acetate is a mild oxidizing agent that selectively oxidizes the secondary
alcohol of the benzoin to a ketone without cleaving the carbon-carbon bond or over-oxidizing
the aromatic rings.

Solvent: Acetic acid is a common solvent for this reaction as it readily dissolves the reactants
and facilitates the oxidation process.

Workup: The reaction is typically worked up by pouring the mixture into water, which causes
the organic product to precipitate, allowing for easy separation by filtration. Recrystallization
from a suitable solvent like ethanol is then used to purify the final product.

Detailed Experimental Protocol (Conceptual)

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-
methylbenzoin in glacial acetic acid.

Reagent Addition: Add a stoichiometric amount of copper(ll) acetate to the solution.

Reflux: Heat the reaction mixture to reflux and maintain it for 1-2 hours. The color of the
solution will typically change from blue (Cu2*) to green and then to a reddish-brown as
copper(l) oxide precipitates.
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« |solation: After cooling, pour the reaction mixture into a beaker of cold water. The crude p-
methylbenzil will precipitate as a solid.

« Purification: Collect the solid by vacuum filtration, wash with water, and then recrystallize
from a suitable solvent (e.g., ethanol) to obtain the purified product.

Reaction Workflow Diagram

4-Methylbenzoin Dissolve
(Starting Material)
Oxidation Reaction Cool & Pour _ R sfiEx el Isolate Solid Filtration & i p-Methylbenzil
(Reflux) in Water Recrystallization (Final Product)
Copper(ll) Acetate Add

Glacial Acetic Acid

Click to download full resolution via product page

Caption: A typical workflow for the synthesis of p-methylbenzil.

Key Applications in Research and Development

The unique structure of p-methylbenzil makes it a valuable compound in several scientific
domains.

o Photoinitiators in Polymer Chemistry: Like benzil, p-methylbenzil can function as a
photoinitiator.[1] Upon absorption of UV light, it can undergo cleavage to form free radicals,
which can then initiate polymerization reactions. The methyl group can tune the absorption
properties and reactivity of the resulting radicals.

o Intermediate in Organic Synthesis: As an a-diketone, p-methylbenzil is a precursor to a
variety of heterocyclic compounds, such as quinoxalines and imidazoles, through
condensation reactions with diamines. These heterocyclic scaffolds are common in
pharmaceuticals and materials science.
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» Potential Pharmacological Activity: Some sources indicate that p-methylbenzil has been
investigated as a potential anti-inflammatory agent, though detailed public information on this
application is limited.[2]

Safety and Handling

While comprehensive GHS classification data for p-methylbenzil is not readily available in the
searched sources, standard laboratory precautions for handling chemical reagents should be
observed.[2]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.[4][5][6]

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any dust or vapors.[4][5] Avoid contact with skin and eyes.[6]

o Storage: Store in a tightly sealed container in a cool, dry place, such as a refrigerator, as
recommended.[2]

» Disposal: Dispose of the chemical and its container in accordance with local, state, and
federal regulations.[4]

Conclusion

p-Methylbenzil is a chemically significant a-diketone with well-defined identifiers and
properties. Its synthesis is straightforward, typically involving the oxidation of its benzoin
precursor. The presence of the para-methyl group provides a subtle yet important modification
to the benzil framework, influencing its reactivity and potential applications, which range from
polymer chemistry to synthetic intermediates for pharmacologically relevant structures. This
guide serves as a foundational technical resource for scientists and researchers interested in
utilizing p-methylbenzil in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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